Cas no 114658-07-0 (2-Pyridinecarboxaldehyde,3-hydroxy-, oxime, (E)- (9CI))

• Product Name: 2-Pyridinecarboxaldehyde,3-hydroxy-, oxime, (E)- (9CI)
• CAS No: 114658-07-0
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 132493
• PubChem ID: 135491057
• Update Time: 2025-04-19

2-Pyridinecarboxaldehyde,3-hydroxy-, oxime, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,3-hydroxy-, oxime, (E)- (9CI)
• (E)-3-hydroxy-2-pyridinecarboxylate oxime
• 2-Pyridinecarboxaldehyde,3-hydroxy-,oxime,(E)-(9CI)
• 74686-57-0
• CHEMBL3234595
• DTXSID80418306
• (2E)-2-[(hydroxyamino)methylidene]pyridin-3-one
• 2-[(E)-hydroxyiminomethyl]pyridin-3-ol
• NSC87276
• NSC-87276
• 114658-07-0

• Inchi： 1S/C6H6N2O2/c9-6-2-1-3-7-5(6)4-8-10/h1-4,9-10H/b8-4+
• InChI Key： JUOUALUXPLOLFO-XBXARRHUSA-N
• SMILES： OC1=CC=CN=C1/C=N/O

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.32
• Boiling Point: 311.5°C at 760 mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.594
• PSA: 65.71